Cas no 844466-04-2 ((1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine)

• Product Name: (1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine
• CAS No: 844466-04-2
• MF: C₂₀H₁₄N₆O₂S₂
• MW: 434.494160175323
• CID: 5438003
• Update Time: 2025-07-01

(1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-pyridin-3-ylmethylideneamino]-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• 1H-Pyrrolo[2,3-b]quinoxaline-1,2-diamine, N1-(3-pyridinylmethylene)-3-(2-thienylsulfonyl)-
• (1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

• Inchi： 1S/C20H14N6O2S2/c21-19-18(30(27,28)16-8-4-10-29-16)17-20(25-15-7-2-1-6-14(15)24-17)26(19)23-12-13-5-3-9-22-11-13/h1-12H,21H2
• InChI Key： JJSIRRNDZMMPAR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3SC=CC=3)(=O)=O)=C(N)N(N=CC3=CC=CN=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

Chemical Compound CAS No. 844466-04-2: (1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine

The compound with CAS No. 844466-04-2, named (1E)-N1-(pyridin-3-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrroloquinoxaline framework. The presence of functional groups such as the pyridinyl methylidene and thiophene sulfonyl groups adds significant chemical interest to this molecule.

Recent studies have highlighted the potential of this compound in various fields, particularly in materials science and pharmaceutical applications. The pyrroloquinoxaline core is known for its aromatic stability and electronic properties, making it a promising candidate for advanced materials such as organic semiconductors and optoelectronic devices. Additionally, the thiophene sulfonyl group introduces sulfur-based functionality, which can enhance solubility and reactivity in certain chemical environments.

One of the most intriguing aspects of this compound is its molecular geometry. The (1E) configuration indicates a specific arrangement of substituents around the central methylidene group. This stereochemistry plays a crucial role in determining the compound's electronic properties and reactivity. Researchers have utilized computational chemistry techniques to model the electronic structure of this compound, revealing insights into its potential applications in nonlinear optics and photovoltaic materials.

Another area of active research involves the synthesis pathways for this compound. Traditional methods often involve multi-step reactions with high-energy intermediates, but recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, the use of microwave-assisted synthesis has been explored to accelerate reaction times while maintaining product purity.

The biological activity of this compound has also garnered attention. Preliminary studies suggest that it may exhibit antioxidant properties due to the presence of electron-rich aromatic systems. Furthermore, its ability to interact with biological membranes could make it a candidate for drug delivery systems or as a scaffold for novel pharmaceutical agents.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR). These analyses have provided critical insights into its electronic transitions and molecular interactions. The absorption bands observed in UV-vis spectra are indicative of its π-conjugated system, which is essential for its optical properties.

From an industrial perspective, the scalability of this compound's synthesis is a key consideration. While laboratory-scale synthesis is well-established, scaling up to industrial levels requires optimization of reaction conditions and catalyst selection. Researchers are actively exploring catalytic systems that can enhance yield and reduce production costs.

Finally, the environmental impact of this compound is an area that requires further investigation. As with many advanced materials, understanding its biodegradability and ecological effects is crucial for sustainable development. Initial assessments suggest that it may degrade under specific environmental conditions, but long-term studies are needed to confirm these findings.

In conclusion, CAS No. 844466-04-2 represents a fascinating intersection of chemistry and materials science. Its unique structure and functional groups make it a versatile molecule with potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound stands at the forefront of innovation in modern chemistry.